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Compound of Interest

Compound Name: Phenethyl butyrate

Cat. No.: B086197 Get Quote

As laboratory professionals, our responsibility extends beyond discovery and innovation to the

safe and compliant management of the chemical reagents we use daily. Phenethyl butyrate
(CAS No. 103-52-6), a common ester in fragrance and flavor research, requires meticulous

handling from procurement to disposal. This guide provides a procedural framework grounded

in safety and regulatory compliance, ensuring that this compound is managed responsibly

throughout its lifecycle in your laboratory.

Section 1: Hazard Assessment & Chemical Profile
Understanding the physicochemical properties and hazard profile of phenethyl butyrate is the

foundation of its safe disposal. While it is not classified as a highly hazardous substance under

GHS criteria, it is a combustible liquid with the potential for irritation, necessitating its treatment

as a regulated chemical waste.[1] Improper disposal, such as drain disposal, is unacceptable

as it can introduce a combustible, water-insoluble substance into plumbing systems and the

aquatic environment.[1][2]

Table 1: Key Properties of Phenethyl Butyrate
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Property Value Source(s)

CAS Number 103-52-6 [1][2]

Molecular Formula C₁₂H₁₆O₂ [3]

Molecular Weight 192.25 g/mol [3]

Appearance Colorless to pale yellow liquid [4]

Boiling Point Approx. 260 °C (500 °F) [2]

Flash Point
Approx. 113 °C (235.4 °F) -

Closed Cup

Storage Class Combustible Liquid (Class 10)

Solubility in Water Very slightly soluble / Insoluble [1]

| Environmental Profile | Not considered Persistent, Bioaccumulative, and Toxic (PBT).[3] Low

risk to the aquatic environment at current use levels.[3] |[3] |

Section 2: Personal Protective Equipment (PPE) & Safe
Handling
Before initiating any disposal-related activities, including the cleanup of small spills or the

consolidation of waste, adherence to proper PPE protocols is mandatory. This ensures

compliance with Occupational Safety and Health Administration (OSHA) guidelines, which

prioritize worker safety in environments with hazardous materials.[5][6]

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH

standards.[2]

Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected prior to

use. Employ proper glove removal technique (without touching the glove's outer surface) to

avoid skin contact.[2]

Skin Protection: A standard laboratory coat is sufficient for routine handling. Ensure full-

coverage clothing for larger-scale operations.
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Respiratory Protection: Use only in a well-ventilated area. If vapors or mists are generated,

use a NIOSH-approved respirator.[2]

Section 3: Disposal Workflow and Decision-Making
The disposal of phenethyl butyrate must follow the "cradle-to-grave" management system

established by the Environmental Protection Agency's (EPA) Resource Conservation and

Recovery Act (RCRA). This means waste must be managed responsibly from the moment it is

generated until its final, safe disposal. The following workflow provides a logical pathway for

handling different waste scenarios.

Phenethyl Butyrate Waste Generated

Small Spill (<100mL) Bulk Liquid (Unused/Surplus) Contaminated Solids (PPE, Wipes, Labware)

1. Don PPE
2. Absorb with inert material (e.g., vermiculite, sand)

1. Don PPE
2. Transfer to designated, compatible waste container

1. Don PPE
2. Place in a designated, sealed waste bag or container

Containerize in a sealed, properly labeled
hazardous waste container

Store in Satellite Accumulation Area (SAA)
or Central Accumulation Area (CAA)

Follow institutional guidelines & RCRA regulations

Arrange for pickup by a
licensed hazardous waste disposal company

Click to download full resolution via product page
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Caption: Disposal Decision Workflow for Phenethyl Butyrate.

Section 4: Step-by-Step Disposal Protocols
The primary and most compliant method for disposing of phenethyl butyrate is to engage a

licensed professional waste disposal company.[2] Never dispose of this chemical down the

drain or in regular trash.

Protocol 4.1: Managing Small Spills This protocol is for incidental spills of less than 100 mL in a

well-ventilated area.

Ensure Safety: Alert personnel in the immediate area. Eliminate all nearby ignition sources

as phenethyl butyrate is a combustible liquid.[7]

Don PPE: At a minimum, wear safety glasses, gloves, and a lab coat.

Contain & Absorb: Cover the spill with an inert absorbent material such as vermiculite, dry

sand, or clay.[2][7] Do not use combustible materials like paper towels.

Collect Waste: Carefully scoop the absorbent material into a suitable, sealable container.

Use non-sparking tools if available.[8]

Label and Store: Tightly close the container. Label it clearly as "Hazardous Waste:

Phenethyl Butyrate contaminated absorbent" and include the date. Store the container in

your facility's designated Satellite Accumulation Area (SAA).[9]

Decontaminate: Clean the spill area with soap and water.[2] Dispose of any contaminated

cleaning materials as hazardous waste.

Protocol 4.2: Disposing of Unused or Surplus Phenethyl Butyrate This is the standard

procedure for disposing of expired, excess, or non-recyclable quantities of the chemical.

Designate a Waste Container: Use a chemically compatible container that is in good

condition, free of leaks, and has a secure, tight-fitting lid.[9] Do not use food-grade

containers.[9]

Label the Container: Before adding any waste, label the container with the words

"Hazardous Waste" and the full chemical name: "Phenethyl Butyrate". Keep a log of the
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amounts added.

Transfer the Chemical: Carefully pour the surplus phenethyl butyrate into the labeled waste

container in a fume hood or well-ventilated area.

Secure and Store: Keep the container closed at all times except when adding waste.[9] Store

it in your designated SAA, away from incompatible materials.[10]

Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS) office

to schedule a pickup by a licensed hazardous waste disposal service.

Protocol 4.3: Disposing of Contaminated Labware and PPE Disposable items contaminated

with phenethyl butyrate must also be disposed of as hazardous waste.

Segregate Waste: Collect contaminated items such as gloves, pipette tips, and wipes in a

separate, clearly labeled, sealed plastic bag or container.

Labeling: Mark the container as "Hazardous Waste: Phenethyl Butyrate Contaminated

Debris".

Rinsing Glassware: For reusable glassware, rinse with a small amount of a suitable solvent

(e.g., ethanol or acetone). The first rinse (rinsate) must be collected and disposed of as

hazardous liquid waste along with the surplus phenethyl butyrate. Subsequent rinses can

typically be managed as non-hazardous.

Final Disposal: Store the sealed container of solid waste in the SAA for professional

disposal.

Section 5: Regulatory & Compliance Framework
Proper chemical disposal is not just a best practice; it is a legal requirement enforced by federal

and state agencies.

Environmental Protection Agency (EPA): Through RCRA, the EPA governs all aspects of

hazardous waste, including its identification, generation, transportation, and disposal.[9][11]

The Land Disposal Restrictions (LDR) program specifically prohibits the disposal of

untreated hazardous waste in landfills.[12]
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Occupational Safety and Health Administration (OSHA): OSHA regulations, particularly the

Hazard Communication Standard (HazCom), ensure that workers are informed about

chemical hazards and trained on safe handling and emergency procedures.[6][13] Facilities

handling hazardous waste must have emergency plans and provide specific training to

employees.[14]

Always consult your institution's specific EHS guidelines, as they may have additional

requirements that exceed federal or state mandates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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